Cas no 2411634-61-0 (3-(4-Chlorophenyl)piperazine-2,5-dione)

• Product Name: 3-(4-Chlorophenyl)piperazine-2,5-dione
• CAS No: 2411634-61-0
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5039439
• PubChem ID: 154705819
• Update Time: 2025-06-11

3-(4-Chlorophenyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)piperazine-2,5-dione
• 2411634-61-0
• CS-0162909
• D96397
• BS-49038

• Inchi： 1S/C10H9ClN2O2/c11-7-3-1-6(2-4-7)9-10(15)12-5-8(14)13-9/h1-4,9H,5H2,(H,12,15)(H,13,14)
• InChI Key： GDEZCPPJBKBIOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(NCC(N1)=O)=O

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2

Additional information on 3-(4-Chlorophenyl)piperazine-2,5-dione

Comprehensive Overview of 3-(4-Chlorophenyl)piperazine-2,5-dione (CAS No. 2411634-61-0): Properties, Applications, and Research Insights

3-(4-Chlorophenyl)piperazine-2,5-dione (CAS No. 2411634-61-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperazine derivative is characterized by a chlorophenyl substitution, which enhances its reactivity and binding affinity in biological systems. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular structure combines a piperazine-2,5-dione core with a 4-chlorophenyl group, making it a versatile intermediate for synthesizing more complex molecules. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. Users frequently search for "piperazine derivatives for CNS disorders" or "chlorophenyl compounds in drug design," reflecting the growing interest in this niche.

From a synthetic chemistry perspective, 3-(4-Chlorophenyl)piperazine-2,5-dione serves as a critical precursor for peptidomimetics—a class of compounds mimicking natural peptides. This aligns with the trending demand for "bioactive small molecules" and "green chemistry alternatives," as researchers seek sustainable methods to produce such intermediates. Its crystallographic data and solubility profiles have been extensively documented, aiding in computational drug design workflows.

In the context of medicinal chemistry optimization, this compound's electrophilic sites allow for selective modifications, enabling the creation of libraries for high-throughput screening (HTS). Industry professionals often query "SAR studies of piperazine diones" or "chlorophenyl moiety effects on pharmacokinetics," underscoring its relevance in structure-activity relationship (SAR) analyses. Notably, its metabolic stability and blood-brain barrier permeability are key areas of ongoing investigation.

Beyond pharmaceuticals, CAS 2411634-61-0 has applications in material science, particularly in designing polymeric coatings with enhanced durability. This intersects with popular searches like "advanced organic materials for electronics" and "halogenated compounds in polymers." Its thermal stability and electronic properties make it a candidate for optoelectronic devices, though this remains an emerging research frontier.

Analytical methods for characterizing 3-(4-Chlorophenyl)piperazine-2,5-dione include HPLC purity testing, mass spectrometry, and NMR spectroscopy—techniques frequently discussed in forums about "QC protocols for heterocycles." The compound's chromatographic behavior is well-documented, ensuring reproducibility in industrial-scale synthesis. Regulatory databases classify it as a non-hazardous research chemical under standard handling conditions.

Future directions for 2411634-61-0 may involve catalyzed asymmetric synthesis to access enantiomerically pure forms, addressing the demand for "chiral piperazine scaffolds." Collaborative studies between academia and biotech firms are exploring its utility in targeted protein degradation (e.g., PROTACs), a cutting-edge field dominating 2024's drug development discourse. Such innovations position this compound as a valuable asset in precision medicine pipelines.